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Compound of Interest

Compound Name: 2-Aminopropanediamide

Cat. No.: B132164 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of 2-
Aminopropanediamide, tailored for researchers, scientists, and drug development

professionals. Following these procedural steps is vital for ensuring laboratory safety and

regulatory compliance.

Immediate Safety and Hazard Information
2-Aminopropanediamide is classified as an irritant and requires careful handling. Key hazard

statements include:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Always handle this compound in a well-ventilated area, wearing appropriate Personal

Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Aminopropanediamide.
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Property Value

Molecular Formula C3H7N3O2

Molecular Weight 117.11 g/mol [3]

Melting Point 196 °C

Boiling Point 410.1°C at 760 mmHg

Density 1.4±0.1 g/cm3

Flash Point 201.8±27.3 °C

Data sourced from Echemi Pharmaceutical (2020-05-23).[1]

Disposal Operational Plan
The primary and mandated disposal method for 2-Aminopropanediamide is through a

licensed hazardous waste disposal service.[1][2] Do not attempt to dispose of this chemical

down the drain or in standard waste streams.

Step-by-Step Disposal Protocol:

Segregation and Containment:

Designate a specific, properly labeled waste container for 2-Aminopropanediamide and

any materials contaminated with it (e.g., gloves, weighing paper, contaminated glassware).

The container must be chemically compatible, in good condition, and have a secure, tight-

fitting lid.[4]

If possible, use the original container, ensuring the manufacturer's label is intact.

Labeling:

Clearly label the waste container as "Hazardous Waste."

The label must include:
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The full chemical name: "2-Aminopropanediamide"

CAS Number: 62009-47-6

The words "Hazardous Waste"

Appropriate hazard pictograms (e.g., irritant).

The date accumulation started.

Your name, laboratory, and contact information.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.

Keep the container away from incompatible materials, such as strong acids and oxidizing

agents.[4]

Ensure the storage area is cool and dry, away from direct sunlight and heat sources.[4]

Arrange for Disposal:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.[4]

Follow their specific procedures for waste consolidation and collection, which may involve

a "lab pack" service for transporting various laboratory chemicals.[5]

Experimental Protocols
There are no recommended experimental protocols for the on-site treatment or neutralization of

2-Aminopropanediamide waste in a standard laboratory setting. The hydrolysis of amides,

while a known chemical reaction, should not be attempted as a disposal method due to safety

and regulatory risks. The sole approved protocol is the safe collection, labeling, and transfer to

a certified waste management professional.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Aminopropanediamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b132164#2-aminopropanediamide-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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